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Compound of Interest

Compound Name: Stevioside D

Cat. No.: B15594418

Essential Safety and Handling of Stevioside D

For researchers, scientists, and drug development professionals, the safe handling of all
chemical compounds is paramount. This document provides immediate and essential safety
and logistical information for the handling of Stevioside D, a steviol glycoside. While specific
data for Stevioside D is limited, the following guidelines are based on available information for
steviosides in general.

Personal Protective Equipment (PPE) and Engineering
Controls

When handling Stevioside D, particularly in powder form, adherence to the following PPE and
engineering controls is crucial to minimize exposure and ensure a safe laboratory environment.
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Control Type Recommendation

Ensure adequate ventilation, such as using a
fume hood or providing local exhaust ventilation,

Engineering Controls especially where dust may be generated[1][2][3]
[4]. Eyewash stations and safety showers

should be readily accessible[1][5].

Weatr tightly fitting safety goggles or chemical
Eye/Face Protection safety goggles conforming to EN 166 (EU) or
NIOSH (US) standards[1][4][6].

Wear appropriate protective gloves and clothing
) ] to minimize skin contact[1][4][6]. Handle with
Skin Protection )
gloves and use proper glove removal technique

to avoid skin contact[3].

Under normal use conditions with adequate
ventilation, respiratory protection may not be
) ) required[3][7]. If dust is generated and exposure
Respiratory Protection o o )
limits are exceeded or irritation is experienced, a
NIOSH/MSHA or European Standard EN 149

approved respirator should be used[1][4][6].

Health Hazard Information

Stevioside is generally not classified as a dangerous substance[8]. It is considered to be of low

toxicity.

 Inhalation: May cause slight irritation[8]. If inhaled, move the person to fresh air. If breathing

is difficult, give oxygen[6][9].

o Skin Contact: Not expected to be a primary skin irritant[8]. In case of contact, wash off with

soap and plenty of water[3][9].

o Eye Contact: May cause very mild or minimal irritation[8]. In case of contact, flush eyes with

water as a precaution[3][9].
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 Ingestion: Essentially non-toxic and edible in small quantities[8]. If ingested, rinse the mouth
with water. Do not induce vomiting[6].

Quantitative Exposure Data

No specific occupational exposure limits for Stevioside D or general steviosides have been
established by major regulatory bodies.

Parameter Value Source

Occupational Exposure Limits

No data available [6]
(OELs)
Biological Limit Values No data available [6]
> 36,000 mg/kg (for
LD50 Oral (Rat) [8]

Stevioside)

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for laboratory safety and
environmental protection.

Handling and Storage Procedures

o Preparation: Before handling, ensure all necessary PPE is donned correctly and that
engineering controls are functioning properly.

e Handling:

[¢]

Avoid the formation of dust[2][4][9].

[¢]

Keep away from heat, sparks, and open flames as it may form combustible dust
concentrations in the air[1][10][11].

[¢]

Ground all equipment containing the material to prevent electrostatic discharge[1].

o

Avoid ingestion and inhalation[2][12].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


http://www.trade-chem.com/products/MSDS/Stevioside.pdf
https://www.echemi.com/sds/stevioside-pd20150901236.html
https://www.benchchem.com/product/b15594418?utm_src=pdf-body
https://www.echemi.com/sds/stevioside-pd20150901236.html
https://www.echemi.com/sds/stevioside-pd20150901236.html
http://www.trade-chem.com/products/MSDS/Stevioside.pdf
https://www.fishersci.com/store/msds?partNumber=AC461560250&countryCode=US&language=en
https://www.echemi.com/sds/steviarebaudianaext-pid_Rock41657.html
https://www.chemicalbook.com/msds/stevioside.htm
https://www.slideshare.net/slideshow/stevioside-msds/40005761
https://www.chempoint.com/products/download?grade=51235&type=sds
https://www.chempoint.com/products/download?grade=66878&doctype=sds&documentid=0103000257072307151906&language=English
https://www.slideshare.net/slideshow/stevioside-msds/40005761
https://www.fishersci.com/store/msds?partNumber=AC461560250&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/11902.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place[2][3][4][7][8]-

o Keep away from strong oxidizing agents[2].

Accidental Release Measures

e Personal Precautions:

[e]

Evacuate personnel to a safe area.

[e]

Ensure adequate ventilation.

o

Avoid breathing dust, vapors, mist, or gas[6].

[¢]

Wear appropriate personal protective equipment[6][7].
e Containment and Cleaning:
o Prevent further leakage or spillage if safe to do so[7].

o For spills, sweep up and shovel the material into a suitable, closed container for
disposal[3]. Avoid generating dust.

o Residue can be removed by scrubbing with hot water or a detergent solution[8].

Disposal Plan

Dispose of Stevioside D and any contaminated materials in accordance with local, state, and
federal regulations[8]. Do not let the product enter drains[3]. Contaminated gloves and other
disposable PPE should be disposed of as chemical waste[3].

Visual Workflow for Safe Handling of Stevioside D
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Workflow for Safe Handling and Disposal of Stevioside D
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Caption: This diagram outlines the key steps for the safe handling and disposal of Stevioside
D in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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